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Compound of Interest

Compound Name: Ganoderenic acid K

Cat. No.: B12397471

Get Quote

Executive Summary
Ganoderenic acid K (GAK) is a highly oxygenated lanostane-type triterpenoid found primarily

in the fruiting bodies of the Ganoderma genus. Unlike the more abundant Ganoderic acids A

and B, GAK is a minor constituent that presents specific challenges in isolation but offers

distinct pharmacological value, particularly as a potent inhibitor of HMG-CoA reductase (IC50

~16.5 µM) and an inducer of apoptosis in specific cancer cell lines. This guide provides a

technical roadmap for the identification, quantification, and isolation of GAK, distinguishing it

from structurally similar isomers through rigorous chromatographic and mass spectrometric

profiling.

Chemical Profile & Structural Identity
Ganoderenic acid K belongs to the "ganoderenic" subclass, distinguished typically by specific

unsaturation patterns in the side chain (often

) or the lanostane core compared to "ganoderic" acids.

Chemical Name: Ganoderenic acid K[1][2][3][4]
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Scaffold: Lanostane triterpenoid[5][6][7]

Molecular Formula:

(Typical for this class, though specific hydration can vary).

Key Mass Spectrometry Signal:

at m/z ~571.29 (Negative Ion Mode).

Differentiation: Must be chromatographically resolved from Ganoderic acid K and

Ganoderenic acid D, which share similar polarity.

Biosynthetic Origin
GAK is synthesized via the Mevalonate (MVA) pathway. The cyclization of squalene 2,3-

epoxide yields lanosterol, which undergoes a series of oxidation steps catalyzed by

cytochrome P450 monooxygenases (CYP450s) and glycosyltransferases.

Figure 1: Biosynthetic Pathway of Ganoderma
Triterpenoids
The following diagram illustrates the upstream flux leading to the specific accumulation of

oxygenated triterpenoids like Ganoderenic acid K.
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Caption: Biosynthetic progression from Acetyl-CoA to Ganoderenic Acid K via the Lanosterol

intermediate.

Quantitative Occurrence in Ganoderma Species
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The natural abundance of GAK varies significantly by species, tissue type, and geographical

origin. It is predominantly a fruiting body metabolite; mycelial cultures often lack the specific

CYP450 enzymes required for the final oxidation steps of complex ganoderenic acids.

Table 1: Comparative Occurrence Profile
Species Tissue Source

Relative
Abundance

Key Co-occurring
Triterpenes

Ganoderma lucidum Fruiting Body

Primary Source (Minor

constituent, <0.5

mg/g)

Ganoderic Acid A, B,

C2; Ganoderenic Acid

D

Ganoderma sinense Fruiting Body Trace / Low Ganoderic Acid S, T

Ganoderma tsugae Fruiting Body Detected
Ganoderic Acid A,

Ganoderenic Acid D

Ganoderma

applanatum
Fruiting Body Very Low / Absent

Friedelin, Applanoxidic

acids

Mycelial Culture Mycelium Negligible

Primarily less

oxygenated

lanostanes

Technical Insight: While G. lucidum is the standard source, G. tsugae has been reported to

contain "Ganoderenic acid D" and related congeners in higher ratios relative to total triterpenes,

making it a potential alternative source for "erenic" acid purification. However, GAK specifically

is most reliably isolated from G. lucidum.

Isolation & Purification Protocol
Isolating GAK requires separating it from the "triterpenoid soup" of over 150 structurally similar

compounds. The following protocol utilizes an acid-base partition followed by reverse-phase

chromatography.

Experimental Workflow
Extraction: Ethanol reflux extracts total triterpenes.
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Partitioning:

extraction separates acidic triterpenes (Ganoderic/Ganoderenic acids) from neutral ones
(Ganoderiols).

Purification: Semi-preparative HPLC is required for final isolation due to the close retention

times of GAK and Ganoderic Acid K.

Figure 2: Isolation Workflow
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Caption: Step-by-step fractionation to isolate acidic triterpenoids like Ganoderenic Acid K.
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Detailed Protocol Steps
Crude Extraction: Pulverize dried fruiting bodies (1 kg). Extract with 95% Ethanol (10L) at

70°C for 3 hours (repeat 3x). Concentrate in vacuo.

Enrichment: Suspend residue in water. Partition with Chloroform (

).[3]

Acidic Separation: Extract the

layer with 5%

solution. The acidic triterpenes (including GAK) move to the aqueous phase. Acidify the
aqueous phase to pH 3 with 2N HCl and re-extract into Ethyl Acetate.

Chromatography:

Stationary Phase: RP-C18.

Mobile Phase: Acetonitrile (ACN) and 0.1% Formic Acid in Water.

Gradient: 30% ACN to 100% ACN over 60 minutes.

Detection: UV at 252 nm (characteristic of the conjugated heteroannular diene system if

present) or 210 nm.

Analytical Profiling (HPLC-MS)
Accurate identification requires LC-MS due to the lack of commercial standards for minor

ganoderenic acids.

Recommended HPLC Conditions
Column: Agilent Zorbax Eclipse Plus C18 (4.6 x 100 mm, 1.8 µm) or equivalent.

Flow Rate: 1.0 mL/min.

Wavelength: 252 nm (Max absorption for conjugated ketone system).
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Mass Spec: ESI Negative Mode.

Identification Criteria
Retention Time: GAK typically elutes between Ganoderic Acid C2 and Ganoderic Acid D

under standard gradients.

MS Signature: Look for the molecular ion

at m/z 571.

Fragmentation: MS/MS fragmentation often yields water losses (

) and cleavage of the side chain. Distinguishing GAK from isomers requires careful analysis
of the side-chain cleavage ions.

Implications for Drug Development
While less abundant than Ganoderic Acid A, Ganoderenic Acid K shows specific promise in

metabolic regulation.

HMG-CoA Reductase Inhibition: GAK has demonstrated an

of 16.5 µM against HMG-CoA reductase, the rate-limiting enzyme in cholesterol synthesis.
This suggests potential as a hypolipidemic agent.

Cytotoxicity: It exhibits moderate cytotoxicity against HeLa cells, likely mediated through

mitochondrial apoptosis pathways.

Stability: The "erenic" double bond makes GAK slightly more susceptible to oxidation than

saturated analogs. Storage in inert atmosphere (Argon) at -20°C is recommended.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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